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This technical guide provides a comprehensive overview of the beta decay of Bismuth-210
(²¹⁰Bi), a critical process in nuclear physics with implications for various applications, including

its role as a generator for the alpha-emitter Polonium-210 (²¹⁰Po).

Core Decay Process: Beta Minus Emission
Bismuth-210, historically known as Radium E, is a naturally occurring radioisotope found in the

decay chain of Uranium-238.[1] It predominantly undergoes beta-minus (β⁻) decay, a process

where a neutron within the nucleus is converted into a proton, leading to the emission of an

electron (beta particle) and an electron antineutrino.[2][3] This transformation results in an

increase of the atomic number by one, while the mass number remains unchanged.

The balanced nuclear equation for the beta decay of Bismuth-210 is:
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In this equation:
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83210𝐵𝑖
83210​Bi

represents the parent nuclide, Bismuth-210.
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84210𝑃𝑜
84210​Po

is the daughter nuclide, Polonium-210.

ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="display ng-star-

inserted">

−10𝑒−

−10​e−

denotes the emitted beta particle (electron).

𝜈̄𝑒
νˉe​

is the electron antineutrino.

While the primary decay mode is beta emission, a very small fraction of Bismuth-210 nuclei

decay via alpha emission to Thallium-206 (ngcontent-ng-c4139270029="" _nghost-ng-

c1097911779="" class="ng-star-inserted display">

81206𝑇𝑙
81206​Tl

).[4][5]

Quantitative Decay Characteristics
The decay of Bismuth-210 is characterized by several key quantitative parameters, which are

crucial for experimental design and theoretical modeling. The following table summarizes these

properties.
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Parameter Value Unit

Half-Life (T½) 5.012 (5) days

Decay Mode Beta Minus (β⁻) -

Decay Probability 100% %

Decay Energy (Q-value) 1.1612 (8) MeV

Maximum β⁻ Energy (Emax) 1.1614 MeV

Average β⁻ Energy 0.389 MeV

Parent Nuclide
210𝐵𝑖

210Bi -

Daughter Nuclide
210𝑃𝑜

210Po -

Spin and Parity 1⁻ -

Minor Decay Mode Alpha (α) -

Alpha Branching Ratio 0.000132 %

Data compiled from multiple sources.[4][5][6][7][8]

Experimental Protocol: Beta Spectrometry of
Bismuth-210
The energy spectrum of the beta particles emitted from Bismuth-210 is continuous, ranging

from zero up to the maximum decay energy.[3] Precise measurement of this spectrum is

essential for understanding the nuclear structure and for applications in low-background

physics.[1] Historically, magnetic lens spectrometers were used, while modern experiments

often employ semiconductor detectors.[1]

Methodology: Si(Li) Detector Beta Spectrometry
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This protocol outlines a generalized procedure for measuring the Bismuth-210 beta spectrum

using a lithium-drifted silicon [Si(Li)] detector.

1. Source Preparation:

Bismuth-210 is often obtained from its long-lived parent, Lead-210 (

210𝑃𝑏
210Pb

), which has a half-life of 22.3 years.[1]
A thin, uniform source of

210𝑃𝑏
210Pb

/

210𝐵𝑖
210Bi

is prepared, typically by electrodeposition or evaporation onto a thin backing material (e.g.,
Mylar or carbon foil) to minimize energy loss of the emitted beta particles.
The source is allowed to reach secular equilibrium, where the decay rate of

210𝐵𝑖
210Bi

equals that of

210𝑃𝑏
210Pb

.

2. Spectrometer Setup:

A high-resolution Si(Li) detector is placed in a vacuum chamber to eliminate beta particle
energy loss in air.
The detector is cooled to liquid nitrogen temperatures to reduce thermal noise and improve
energy resolution.
The prepared

210𝐵𝑖
210Bi
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source is positioned at a fixed distance from the detector. Collimators may be used to ensure
that only beta particles from the source reach the active area of the detector.

3. Data Acquisition:

The output signal from the detector is processed by a preamplifier, a shaping amplifier, and
then digitized by a multichannel analyzer (MCA).
The MCA records a histogram of pulse heights, which corresponds to the energy spectrum of
the detected beta particles.
Data is collected for a sufficient duration to achieve good statistical precision, especially in
the higher energy region near the endpoint.

4. Calibration and Analysis:

The energy axis of the spectrum is calibrated using sources with well-known conversion
electron energies or gamma-ray energies (e.g.,

137𝐶𝑠
137Cs

,

207𝐵𝑖
207Bi

).
The raw spectrum is corrected for background radiation, which is measured separately
without the source present.
The shape of the measured beta spectrum is analyzed. For a "first-forbidden non-unique"
transition like that of

210𝐵𝑖
210Bi

, the spectrum shape deviates from the simple allowed shape and is described by a "form
factor," C(W), which is a function of the electron energy (W).[1] This factor can be
determined by fitting the experimental data.[1]

Visualization of the Decay Pathway
The following diagram illustrates the primary beta decay pathway of Bismuth-210.
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Caption: Beta decay of Bismuth-210 to Polonium-210.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Beta Decay of
Bismuth-210]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076734#bismuth-210-beta-decay-equation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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